Cas no 1152852-83-9 (1-(5-Bromo-1H-indol-3-YL)-2,2-dimethylpropan-1-one)

• Product Name: 1-(5-Bromo-1H-indol-3-YL)-2,2-dimethylpropan-1-one
• CAS No: 1152852-83-9
• MF: C₁₃H₁₄BrNO
• MW: 280.16036272049
• CID: 2101568
• Update Time: 2023-08-03

1-(5-Bromo-1H-indol-3-YL)-2,2-dimethylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-BROMO-1H-INDOL-3-YL)-2,2-DIMETHYLPROPAN-1-ONE
• 1-(5-Bromo-1H-indol-3-YL)-2,2-dimethylpropan-1-one

• Inchi： 1S/C13H14BrNO/c1-13(2,3)12(16)10-7-15-11-5-4-8(14)6-9(10)11/h4-7,15H,1-3H3
• InChI Key： RYGHDFRYQOITKA-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=CN2)C(C(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 4.4
• Topological Polar Surface Area: 32.9